Cas no 89605-12-9 (Butanoic acid, 4-chloro-3-oxo-, 2-propenyl ester)

• Product Name: Butanoic acid, 4-chloro-3-oxo-, 2-propenyl ester
• CAS No: 89605-12-9
• MF: C₇H₉ClO₃
• MW: 176.597561597824
• CID: 595220
• PubChem ID: 13826568
• Update Time: 2025-04-19

Butanoic acid, 4-chloro-3-oxo-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-chloro-3-oxo-, 2-propenyl ester
• prop-2-enyl 4-chloro-3-oxobutanoate
• 89605-12-9
• allyl 4-chloroacetoacetate
• RKKOBITWQBBTDH-UHFFFAOYSA-N
• SCHEMBL1933921
• DTXSID40550559
• allyl 4-chloro-acetoacetate
• Prop-2-en-1-yl 4-chloro-3-oxobutanoate

• Inchi： 1S/C7H9ClO3/c1-2-3-11-7(10)4-6(9)5-8/h2H,1,3-5H2
• InChI Key： RKKOBITWQBBTDH-UHFFFAOYSA-N
• SMILES： ClCC(CC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 176.0240218g/mol
• Monoisotopic Mass: 176.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų